3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-(4-pyrimidin-4-ylpiperazin-1-yl)pyrazine-2-carbonitrile
• InChI: InChI=1S/C13H13N7/c14-9-11-13(17-4-3-16-11)20-7-5-19(6-8-20)12-1-2-15-10-18-12/h1-4,10H,5-8H2
• InChI Key: GMPYTXVVKJZIAB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC=C2)C3=NC=CN=C3C#N
• Molecular Formula: C13H13N7
• Molecular Weight: 267.29 g/mol

Description

The compound “3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile” is a pyrimidine derivative. Pyrimidine derivatives have been found to have diverse biological potential, including antimicrobial, antitumor, antidiabetic, anti-Alzheimer’s disease, anti-inflammatory, and antioxidant applications.

Synthesis Analysis

The synthesis of pyrimidine derivatives involves various chemical reactions. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Scientific Research Applications

Anti-Tubercular Activity

3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile: has been studied for its anti-tubercular potential. Researchers synthesized a series of novel derivatives and evaluated their activity against Mycobacterium tuberculosis H37Ra. Notably, several compounds demonstrated significant inhibitory effects, with IC₅₀ values ranging from 1.35 to 2.18 μM. .

Derivatization Reagent for Peptides

The compound can serve as a derivatization reagent for carboxyl groups on peptides. .

Inhibitors for Protein Kinases

The pyrimidine moiety in this compound makes it an interesting scaffold for kinase inhibitors. For instance:

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Drug Development

The compound’s structural features make it suitable for further development. .

Cytotoxicity Assessment

In addition to its efficacy, researchers have assessed the cytotoxicity of these derivatives on human embryonic kidney cells (HEK-293). .

Mechanism of Action

Target of Action

The primary target of 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is protein kinases . Protein kinases are essential enzymes for controlling cell growth, differentiation, migration, and metabolism . They stimulate phosphate transfer from ATP to amino acids tyrosine, serine, and/or threonine residues in protein substrates .

Mode of Action

The compound interacts with its targets, the protein kinases, by inhibiting their activity . This inhibition is achieved through the compound’s specific binding to the kinase domain, which is characterized by numerous hydrogen bonds, hydrophobic C–H…π, and π…π interactions .

Biochemical Pathways

The affected pathways involve cellular signaling processes such as cell growth regulation, differentiation, migration, and metabolism . By inhibiting protein kinases, the compound disrupts these pathways, leading to downstream effects that can include the suppression of cell growth and proliferation.

Pharmacokinetics

Similar compounds have been shown to be rapidly absorbed in all species, with maximal plasma concentrations of radioactivity achieved within 1 hour after the dose . The majority of the radioactive dose was detected in the urine of dogs and humans and in the feces of rats . The compound is eliminated by both metabolism and renal clearance .

Result of Action

The molecular and cellular effects of the compound’s action are primarily the inhibition of protein kinases and the disruption of cellular signaling processes. This leads to the suppression of cell growth and proliferation, which can have significant implications in the treatment of diseases like cancer .